Cas no 51838-03-0 (Acetamide, 2-cyano-N-octadecyl-)

Acetamide, 2-cyano-N-octadecyl- structure
51838-03-0 structure
Product Name:Acetamide, 2-cyano-N-octadecyl-
CAS No:51838-03-0
MF:C21H40N2O
MW:336.555106163025
CID:361268
PubChem ID:54197177
Update Time:2025-04-19

Acetamide, 2-cyano-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-cyano-N-octadecyl-
    • 2-cyano-N-octadecylacetamide
    • DTXSID40709707
    • 51838-03-0
    • SCHEMBL1961539
    • Inchi: 1S/C21H40N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21(24)18-19-22/h2-18,20H2,1H3,(H,23,24)
    • InChI Key: PMQQORVHSUUEMP-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)NCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 336.3143
  • Monoisotopic Mass: 336.314063904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.89
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